Cas no 16778-09-9 (Benzenebutanoic acid, g,g-diphenyl-)

• Product Name: Benzenebutanoic acid, g,g-diphenyl-
• CAS No: 16778-09-9
• MF: C₂₂H₂₀O₂
• MW: 316.393006324768
• CID: 232458
• PubChem ID: 270495
• Update Time: 2025-04-19

Benzenebutanoic acid, g,g-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, g,g-diphenyl-
• 4,4,4-triphenylbutanoic acid
• 1-Carboxy-3,3,3-triphenyl-propan
• 4,4,4-Triphenyl-buttersaeure
• 4,4,4-triphenyl-butyric acid
• 4.4.4-Triphenyl-buttersaeure
• AC1L6OQ8
• AC1Q5VTI
• AG-K-24305
• AR-1F7552
• CTK4D2758
• NSC112938
• SureCN5329346
• NCI60_000291
• DTXSID10296977
• CHEMBL2002466
• NSC-112938
• 16778-09-9
• SCHEMBL5329346

• Inchi： 1S/C22H20O2/c23-21(24)16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2,(H,23,24)
• InChI Key： UGHIPOMCWKJUAO-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 316.1464
• Monoisotopic Mass: 316.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 4.88580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds